![molecular formula C10H12ClNO3 B6160946 8-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid hydrochloride CAS No. 2613385-51-4](/img/no-structure.png)
8-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“8-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid hydrochloride” is a derivative of coumarin . Coumarins, or benzopyran-2-ones, are a group of naturally occurring lactones first derived from Tonka beans in 1820 . They are valuable kinds of oxygen-containing heterocycles widely found in nature .
Synthesis Analysis
The synthesis of coumarin derivatives has been a focus for many organic and pharmaceutical chemists due to their valuable biological and pharmaceutical properties . Various synthesis methods have been developed, particularly under green conditions such as using green solvents and catalysts .Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 8-amino-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-hydroxyacetophenone", "ethyl acetoacetate", "ammonium acetate", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: Condensation of 2-hydroxyacetophenone and ethyl acetoacetate in the presence of ammonium acetate to form 3-(2-hydroxyphenyl)-1-(ethoxycarbonyl)prop-2-en-1-one.", "Step 2: Reduction of the above product using sodium borohydride in ethanol to form 3-(2-hydroxyphenyl)-1-(ethoxycarbonyl)prop-2-en-1-ol.", "Step 3: Cyclization of the above product using hydrochloric acid to form 8-hydroxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid ethyl ester.", "Step 4: Hydrolysis of the above product using sodium hydroxide in water to form 8-hydroxy-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid.", "Step 5: Conversion of the above product to its hydrochloride salt by treatment with hydrochloric acid." ] } | |
2613385-51-4 | |
Molecular Formula |
C10H12ClNO3 |
Molecular Weight |
229.66 g/mol |
IUPAC Name |
8-amino-3,4-dihydro-2H-chromene-3-carboxylic acid;hydrochloride |
InChI |
InChI=1S/C10H11NO3.ClH/c11-8-3-1-2-6-4-7(10(12)13)5-14-9(6)8;/h1-3,7H,4-5,11H2,(H,12,13);1H |
InChI Key |
RXIKECOWYSJJMF-UHFFFAOYSA-N |
Canonical SMILES |
C1C(COC2=C1C=CC=C2N)C(=O)O.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.